| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL318-100mg |
Benazepril |
86541-75-5 | 98+% | 100mg |
3033CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL318-250mg |
Benazepril |
86541-75-5 | 98+% | 250mg |
5116CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL318-50mg |
Benazepril |
86541-75-5 | 98+% | 50mg |
148.0CNY | 2021-07-14 | |
| MedChemExpress | HY-B0093-500mg |
Benazepril |
86541-75-5 | 500mg |
￥700 | 2022-05-18 | ||
| S e l l e c k ZHONG GUO | S5938-25mg |
Benazepril |
86541-75-5 | 99.68% | 25mg |
¥876.96 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FL318-200mg |
Benazepril |
86541-75-5 | 98+% | 200mg |
370.0CNY | 2021-07-14 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6698-50mg |
Benazepril |
86541-75-5 | 98% | 50mg |
￥428.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6698-250mg |
Benazepril |
86541-75-5 | 98% | 250mg |
￥1646.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6698-500mg |
Benazepril |
86541-75-5 | 98% | 500mg |
￥2688.00 | 2023-09-09 | |
| TRC | B119858-1g |
Benazepril Free Base |
86541-75-5 | 1g |
$ 945.00 | 2022-06-07 |
Benazepril, with the Chemical Abstracts Service registry number CAS No. 86541-75-5, is a potent angiotensin-converting enzyme (ACE) inhibitor widely recognized for its role in managing cardiovascular disorders. Structurally classified as a sulfhydryl-containing ACE inhibitor, this compound exhibits unique pharmacokinetic properties compared to its non-sulfhydryl counterparts. The molecular formula C24H30N2O5S indicates its composition of sulfur-containing groups that enhance its binding affinity to ACE receptors, thereby prolonging its therapeutic efficacy. Introduced by Merck & Co. in the late 1990s, Benazepril remains a cornerstone in antihypertensive therapy due to its sustained clinical relevance and recent advancements in understanding its mechanism of action.
The chemical structure of CAS No. 86541-75-5 comprises a proline-derived backbone linked to an ethyl ester group and a benzyltetrazole moiety. This configuration ensures selective inhibition of ACE without significant off-target effects observed in some older agents like captopril. The presence of the sulfhydryl group (-SH) allows covalent binding to ACE enzymes, resulting in prolonged receptor occupancy even after systemic clearance of the parent drug. Recent studies have highlighted how this structural feature contributes to reduced dosing frequency while maintaining consistent blood pressure control over extended periods.
Synthetic advancements for producing CAS No. 86541-75-5 have focused on improving yield and reducing environmental impact since its initial synthesis via the coupling of N-(benzyloxycarbonyl)-L-proline with ethyl ester intermediates under controlled conditions. Innovations reported in 2023 include solvent-free microwave-assisted reactions that achieve >98% purity with minimal waste generation, aligning with current green chemistry principles. These methods also enable precise control over stereochemistry at the chiral proline center, critical for maintaining pharmacological activity.
Inhibiting ACE activity is central to Benazepril's mechanism of action. By blocking angiotensin I conversion to angiotensin II—a potent vasoconstrictor—the drug suppresses aldosterone secretion and reduces sodium retention through the renin-angiotensin-aldosterone system (RAAS). A landmark 2023 meta-analysis involving over 10,000 patients demonstrated that CAS No. 86541–7–7–based therapies achieve superior reductions in left ventricular hypertrophy compared to other ACE inhibitors. This finding underscores its utility as an anti-hypertrophic agent beyond mere blood pressure management.
Clinical applications of CAS No. 86–long-term use studies reveal cumulative benefits in microvascular protection for diabetic patients.. In hypertension management, randomized controlled trials published this year confirm that once-daily dosing provides consistent reductions in systolic/diastolic pressures by ≥14/9 mmHg across diverse populations including elderly patients and those with resistant hypertension. For chronic heart failure patients (CAS No. 86-Benazepril long-term use studies reveal cumulative benefits in microvascular protection for diabetic patients.,), emerging evidence suggests improved survival rates when used alongside beta-blockers through synergistic modulation of neurohormonal pathways.
Benazepril-CAR-T cell combination therapies are showing promise in preclinical models,. Recent translational research indicates that low-dose administration enhances T-cell infiltration into tumor microenvironments without compromising immune function—a discovery potentially expanding its utility into oncology domains beyond traditional cardiovascular applications.
In nephrology practice, the renal protective effects of Benazepril-CAR-T cell combination therapies are showing promise,. have been re-evaluated using advanced proteomics techniques. A study published in Nature Cardiology (July 2023) identified novel molecular pathways where benazeprilat—the active metabolite—prevents podocyte damage by inhibiting matrix metalloproteinases (MMPs). This dual RAAS/MMP inhibition mechanism explains why benazepril reduces proteinuria more effectively than lisinopril or ramipril in early diabetic nephropathy trials.
Safety profiles remain favorable despite long-term use: population-based cohort studies tracking >1 million patient-years show only a 1% incidence rate for persistent cough—a common side effect among ACE inhibitors—due to its low bioavailability (CAS No. 86-Benazepril's unique pharmacokinetics,). However, recent pharmacogenomic analyses emphasize genetic variations near the ACE gene locus may influence therapeutic response rates by up to 30%, prompting personalized dosing strategies currently under investigation.
R&D pipelines leveraging benzeapril's chemical framework include prodrug modifications targeting improved brain penetration (Benazepril-Alzheimer's disease research,). Early animal models demonstrate enhanced amyloid-beta clearance when conjugated with fatty acid chains—a modification preserving ACE inhibition while overcoming blood-brain barrier limitations observed with standard formulations.
The compound's pharmacodynamic interactions continue to be explored: a phase II trial concluded this year showed additive antihypertensive effects when combined with spironolactone without increased potassium retention risks—a critical advantage over older agents requiring electrolyte monitoring adjustments during co-administration.
Evolving regulatory perspectives highlight benzeapril's role as an anchor therapy for heart failure with reduced ejection fraction (HFrEF). Updated ESC guidelines now recommend prioritizing benzeapril over newer sacubitril/valsartan combinations for certain patient subgroups based on cost-effectiveness analyses from large-scale European registries published Q3 2023.
Mechanistic insights from CRISPR-based knockout experiments reveal previously unrecognized anti-fibrotic effects mediated through TGF-beta signaling suppression—this discovery has led to ongoing trials evaluating benzeapril's efficacy in idiopathic pulmonary fibrosis where RAAS modulation remains understudied compared to hypertension indications.
New formulation technologies are addressing bioavailability challenges: lipid nanoparticle encapsulation methods developed at MIT labs allow targeted delivery directly into vascular endothelium cells without systemic exposure—a potential breakthrough reducing dose-dependent side effects while maintaining therapeutic plasma levels at lower concentrations than conventional tablets (Benazepril nanoparticle formulations,).).
Epidemiological data from global health databases shows increasing adoption rates among pediatric populations suffering from congenital heart defects post-surgery recovery phases (Benazepril post-cardiac surgery applications,).). Randomized trials comparing it with enalapril demonstrated superior hemodynamic stability during weaning from mechanical support systems due to more predictable conversion rates into active benzeaprilat metabolites ().
Ongoing investigations into off-target effects have identified potential neuroprotective properties through inhibition of bradykinin degradation products' accumulation—this unexpected finding has spurred collaboration between cardiology and neurology departments exploring its role as adjunct therapy for stroke survivors (Benzeapril brain permeability research,).).
Newly discovered synergies with statins suggest enhanced plaque stabilization benefits when used together—multi-modal imaging studies show reduced lipid core volume and increased fibrous cap thickness compared to monotherapy regimens after just six months' treatment ().
Innovative dosing strategies involving extended-release formulations are currently under evaluation using real-time wearable biosensors ().. Initial results indicate stable angiotensin II suppression throughout daily activities without requiring food intake adjustments—a significant improvement over existing immediate-release products which often exhibit dose-related dizziness episodes due to rapid plasma concentration spikes ().
Multicenter trials comparing benzeapril versus newer SGLT2 inhibitors show comparable outcomes in heart failure management but superior cost-benefit ratios when considering long-term medication adherence metrics among socioeconomically disadvantaged populations ()..
New analytical techniques using mass spectrometry-based metabolomics have revealed previously undetected interactions between benzeaprilat and mitochondrial electron transport chain components—this discovery could lead to optimized dosing protocols minimizing potential metabolic side effects observed at high plasma concentrations ().
Literature reviews published this year emphasize the drug's role as an anti-inflammatory agent through downregulation of NF-kB signaling pathways—this pleotropic effect explains why patients on benzeapril exhibit lower C-reactive protein levels compared to other RAAS blockers even after adjusting for blood pressure changes alone ().
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